1-[2-(Methanesulfonyl)phenyl]methanesulfonamide

• CAS No.: 83055-86-1
• Molecular Formula: C8H11NO4S2
• Molecular Weight: 249.3 g/mol
• IUPAC Name: (2-methylsulfonylphenyl)methanesulfonamide
• InChI: InChI=1S/C8H11NO4S2/c1-14(10,11)8-5-3-2-4-7(8)6-15(9,12)13/h2-5H,6H2,1H3,(H2,9,12,13)
• InChI Key: ICRCGYUJMWBKJQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=CC=CC=C1CS(=O)(=O)N

Description

1-[2-(Methanesulfonyl)phenyl]methanesulfonamide is an organic compound that belongs to the class of sulfonamides It is characterized by the presence of a methanesulfonyl group attached to a phenyl ring, which is further connected to a methanesulfonamide moiety

Preparation Methods

Synthetic Routes and Reaction Conditions: 1-[2-(Methanesulfonyl)phenyl]methanesulfonamide can be synthesized through the reaction of methanesulfonyl chloride with an appropriate aniline derivative. The reaction typically involves the following steps:

Formation of Methanesulfonyl Chloride: Methanesulfonyl chloride is prepared by reacting methanesulfonic acid with thionyl chloride or phosgene.

Reaction with Aniline Derivative: The methanesulfonyl chloride is then reacted with an aniline derivative under basic conditions, such as in the presence of triethylamine, to form the desired sulfonamide.

Industrial Production Methods: Industrial production of this compound follows similar synthetic routes but on a larger scale. The reaction conditions are optimized to ensure high yield and purity of the final product. The use of continuous flow reactors and automated systems can enhance the efficiency of the production process.

Chemical Reactions Analysis

Types of Reactions: 1-[2-(Methanesulfonyl)phenyl]methanesulfonamide undergoes various chemical reactions, including:

Substitution Reactions: The sulfonamide group can participate in nucleophilic substitution reactions, where the methanesulfonyl group is replaced by other nucleophiles.

Reduction Reactions: The compound can be reduced to form corresponding amines or other reduced derivatives.

Common Reagents and Conditions:

Nucleophilic Substitution: Common reagents include sodium hydride (NaH) and potassium carbonate (K2CO3) in polar aprotic solvents like dimethylformamide (DMF).

Reduction: Reducing agents such as sodium borohydride (NaBH4) or lithium aluminum hydride (LiAlH4) are used under controlled conditions.

Major Products:

Substitution Products: Depending on the nucleophile used, various substituted sulfonamides can be formed.

Reduction Products: Amines and other reduced derivatives are the major products of reduction reactions.

Scientific Research Applications

1-[2-(Methanesulfonyl)phenyl]methanesulfonamide has several scientific research applications:

Medicinal Chemistry: It is used as an intermediate in the synthesis of pharmaceutical compounds, particularly those targeting specific enzymes or receptors.

Material Science: The compound is utilized in the development of advanced materials, including polymers and coatings, due to its unique chemical properties.

Biological Studies: It serves as a tool in biological research to study enzyme inhibition and protein-ligand interactions.

Mechanism of Action

The mechanism of action of 1-[2-(Methanesulfonyl)phenyl]methanesulfonamide involves its interaction with specific molecular targets. The sulfonamide group can form strong hydrogen bonds with amino acid residues in the active sites of enzymes, leading to inhibition of enzyme activity. This interaction can affect various cellular pathways, including those involved in cell growth and survival.

Comparison with Similar Compounds

Methanesulfonamide: A simpler sulfonamide with a single methanesulfonyl group.

Bistriflimide: A compound with two trifluoromethanesulfonyl groups, known for its use in ionic liquids and as a catalyst.

Uniqueness: 1-[2-(Methanesulfonyl)phenyl]methanesulfonamide is unique due to its specific structural arrangement, which imparts distinct chemical properties. Its ability to participate in diverse chemical reactions and its applications in various fields make it a valuable compound for research and industrial purposes.